BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety data sheet (SDS) for 2-(Chloromethyl)-6-
fluorophenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-(Chloromethyl)-6-fluorophenol
Cat. No.: B13555049
Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-6-fluorophenol

Disclaimer: This guide provides comprehensive safety and handling information for 2-Chloro-6-
fluorophenol (CAS No. 2040-90-6). An authoritative Safety Data Sheet (SDS) for the specific
compound "2-(Chloromethyl)-6-fluorophenol” was not located in a diligent search of available
resources. Due to the potential for significantly different reactivity and toxicity conferred by the
chloromethyl group, the information herein should not be directly extrapolated to 2-
(Chloromethyl)-6-fluorophenol. It is presented on the strong likelihood that the intended
compound of interest was the more common intermediate, 2-Chloro-6-fluorophenol.

Introduction

2-Chloro-6-fluorophenol is a halogenated aromatic compound of significant interest in
medicinal chemistry and materials science. It serves as a critical building block in the synthesis
of complex molecules, including pharmaceuticals and agrochemicals.[1][2] For instance, it is a
key intermediate in the production of the non-steroidal anti-inflammatory drug (NSAID)
Lumiracoxib.[3] The dual halogen substitution on the phenol ring imparts unique chemical
properties but also necessitates a thorough understanding of its hazard profile to ensure safe
handling. This guide is designed for researchers, chemists, and drug development
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professionals, offering an in-depth perspective on the safety, handling, and emergency
protocols associated with this compound, grounded in authoritative data.

Chemical Identification and Physicochemical
Properties

A precise understanding of a compound's physical and chemical properties is the foundation of
safe laboratory practice. These properties dictate appropriate storage conditions, predict its
behavior in various experimental setups, and inform risk assessments.

Property Value Source
Chemical Name 2-Chloro-6-fluorophenol [4]
CAS Number 2040-90-6 [4][5]
Molecular Formula CeHaCIFO [41[6]
Molecular Weight 146.55 g/mol [11[4]
Appearance White to light yellow powder or (7]
crystal

Melting Point 62-65 °C (lit.) [7]
Boiling Point 160.6 + 20.0 °C (Predicted) [7]
pKa 7.23 £ 0.10 (Predicted) [7]
Solubility Soluble in Methanol [7]

Hazard Identification and GHS Classification

2-Chloro-6-fluorophenol is classified as a hazardous chemical under the Globally Harmonized
System (GHS).[5][8] The primary hazards are related to its corrosive nature, oral toxicity, and
potential for long-term health and environmental effects. A clear understanding of these
classifications is essential for implementing appropriate safety measures.

GHS Hazard Pictograms and Statements
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The following diagram illustrates the GHS pictograms applicable to 2-Chloro-6-fluorophenol,

providing an immediate visual warning of the primary hazards.
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Caption: GHS Pictograms for 2-Chloro-6-fluorophenol.

Summary of Hazards
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Hazard Class GHS Statement Code Statement
Acute Oral Toxicity H302 Harmful if swallowed.[8][9]
) ] o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage.[8]
o Causes severe skin burns and
Eye Damage/Irritation H314
eye damage.[8]
o Suspected of causing genetic
Germ Cell Mutagenicity H341
defects.[8]
] o Suspected of damaging fertility
Reproductive Toxicity H361 )
or the unborn child.[8]
) ) Toxic to aquatic life with long
Aquatic Hazard (Chronic) H411

lasting effects.[5][8]

Toxicology and Routes of Exposure

Exposure to 2-Chloro-6-fluorophenol can lead to both acute and chronic health effects. The
corrosive nature of phenols, combined with the specific toxicity of this halogenated derivative,
requires stringent measures to prevent contact.

Primary Routes of Exposure:

 Inhalation: While it is a solid at room temperature, heating or aerosolization can lead to
inhalation of dust or vapors, which may cause respiratory irritation.[10]

o Dermal Contact: This is a primary risk. The compound causes severe skin burns.[5][8]
Phenols are readily absorbed through the skin, leading to systemic toxicity.

o Eye Contact: Direct contact can cause severe eye damage.[5][8]

« Ingestion: Ingestion is harmful and can cause severe damage to the gastrointestinal tract
due to its corrosive nature.[5][8]

Systemic and Long-Term Effects:

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://www.chemicalbook.com/msds/2-chloro-6-fluorophenol.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://www.fishersci.com/store/msds?partNumber=AAB2330306&productDescription=2-CHLORO-6-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://www.xixisys.com/substances/2040-90-6
https://www.fishersci.com/store/msds?partNumber=AAB2330306&productDescription=2-CHLORO-6-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://www.fishersci.com/store/msds?partNumber=AAB2330306&productDescription=2-CHLORO-6-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://www.fishersci.com/store/msds?partNumber=AAB2330306&productDescription=2-CHLORO-6-FLUOROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13555049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Systemic Toxicity: Similar to other phenol compounds, absorption can lead to systemic
effects. An incident involving a community exposure to a mixture containing 2-chloro-6-
fluorophenol reported symptoms including headache, throat irritation, cough, and
gastrointestinal distress.[11]

o Organ Damage: Lethal doses of related phenol compounds are known to cause functional
changes in the brain and liver necrosis.[11]

o Genetic and Reproductive Hazards: The compound is suspected of causing genetic defects
and damaging fertility or the unborn child, mandating extreme caution for all personnel,
especially those of reproductive age.[8]
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Administer oxygen if needed. Flush with water for 15+ min. Remove contact lenses. Do NOT induce vomiting.

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for exposure incidents.

Safe Handling, Storage, and Engineering Controls

Proactive safety measures are paramount to prevent exposure. This involves a multi-layered
approach encompassing engineering controls, administrative procedures, and personal
protective equipment (PPE).

Engineering Controls

« Ventilation: All handling of 2-Chloro-6-fluorophenol, including weighing and preparing
solutions, must be conducted in a certified chemical fume hood to prevent inhalation of dust
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or vapors. [5][12]* Safety Equipment: Eyewash stations and safety showers must be readily

accessible and tested regularly. [5]

Handling Procedures

Avoid Contact: Do not get in eyes, on skin, or on clothing. [8]* Avoid Dust Formation: Handle
as a crystalline solid carefully to minimize the generation of dust. [13]* Hygiene: Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the laboratory. [5][9]

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield when handling the
solid or its solutions. [5][12]* Hand Protection: Wear appropriate chemical-resistant gloves
(e.g., butyl rubber, neoprene). Double gloving is recommended. Inspect gloves prior to use
and change them immediately if contaminated. [5][12]* Skin and Body Protection: Wear a
fully buttoned lab coat, long pants, and closed-toe shoes. For tasks with a higher risk of

splashing, a chemically resistant apron is required. [5][12]

Storage Requirements

Location: Store in a cool, dry, well-ventilated area designated for corrosive materials. [5]
[8]Keep locked up. [5]* Container: Keep containers tightly closed to prevent moisture
absorption and contamination. [8]* Incompatibilities: Segregate from strong oxidizing agents,
acids, and bases. [14][15]Store away from heat, sparks, and open flames. [12]

Safe Handling of
2-Chloro-6-fluorophenol

Most Effective Least Effective

Administrative Controls Personal Protective
(Work Practices) Equipment (PPE)
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Caption: Hierarchy of controls for safe laboratory use.

Accidental Release and Disposal
Spill Response

o Evacuate non-essential personnel from the area.
o Wear full PPE, including respiratory protection if dust is airborne.

o Prevent further dispersal. For solid spills, carefully sweep up the material, avoiding dust
generation, and place it into a suitable, labeled container for disposal. [8]4. Do not flush spills
into the sewer system, as the material is toxic to aquatic life. [8]5. Clean the spill area
thoroughly with an appropriate solvent and then soap and water.

Waste Disposal

» Dispose of waste contents and containers in accordance with all local, state, and federal
regulations.

e This material should be treated as hazardous waste. [5][8]Contact your institution's
Environmental Health and Safety (EHS) office for specific disposal procedures. [16]

Synthesis and Research Applications

2-Chloro-6-fluorophenol is typically synthesized from o-fluorophenol through processes such as
direct chlorination with sodium hypochlorite or a multi-step sulfonation-chlorination-hydrolysis
route. [3][17]lts primary value lies in its role as a versatile intermediate. The chlorine and
fluorine atoms provide specific electronic properties and reactive handles for further chemical
modification, making it a valuable precursor in the synthesis of pharmaceuticals and
agrochemicals where precise molecular architecture is required. [1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safety data sheet (SDS) for 2-(Chloromethyl)-6-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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